Cas no 2624139-12-2 (7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid)

• Product Name: 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
• CAS No: 2624139-12-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 6353850
• PubChem ID: 165906237
• Update Time: 2025-05-20

7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
• EN300-27752181
• 2624139-12-2
• 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid

• Inchi： 1S/C9H9N3O3/c13-9(14)8-7-5-12(11-15)4-2-6(7)1-3-10-8/h1,3H,2,4-5H2,(H,13,14)
• InChI Key： BJKFNSDZYYDFDW-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(CCC=2C=CN=1)N=O)=O

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9Ų

Additional information on 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid

Exploring the Properties and Applications of 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid (CAS No. 2624139-12-2)

The compound 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid (CAS No. 2624139-12-2) is a specialized heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a nitroso group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and its applications in drug discovery.

In recent years, the demand for nitroso-containing compounds has surged due to their relevance in nitric oxide (NO) signaling pathways, a hot topic in cardiovascular and neurological research. The 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid derivative is often discussed in forums focusing on small molecule inhibitors and enzyme-targeted therapies. Its CAS No. 2624139-12-2 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, this compound's tetrahydro-2,7-naphthyridine core offers a versatile scaffold for further functionalization. Chemists are exploring its reactivity under mild conditions, aiming to develop greener synthetic routes—a trend aligned with the global push for sustainable chemistry. Questions like "How to stabilize nitroso intermediates?" or "What are the biological targets of naphthyridine derivatives?" dominate scientific discussions, highlighting the compound's interdisciplinary appeal.

Analytical characterization of CAS No. 2624139-12-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds for pharmacological use. The compound's solubility profile in polar aprotic solvents makes it particularly suitable for high-throughput screening assays, a methodology gaining traction in AI-driven drug discovery platforms.

Beyond pharmaceuticals, 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid has shown promise in material science, particularly in designing redox-active ligands for catalytic systems. This dual applicability answers frequent queries about "multipurpose heterocyclic compounds" in search engines. Its electron-deficient aromatic system also sparks interest in organic electronics research, connecting it to trending topics like flexible bio-sensors.

Regulatory databases list this compound under strict research-use-only classifications, with suppliers requiring detailed documentation—a point often raised in industry forums about chemical compliance. Stability studies indicate that storage at -20°C under inert atmosphere preserves its nitroso functionality, addressing practical concerns voiced by laboratory technicians.

The intellectual property landscape surrounding CAS 2624139-12-2 reveals patented applications in kinase inhibition and neuroprotective agents, aligning with current therapeutic trends. This connection to precision medicine approaches explains its frequent appearance in literature reviews about targeted cancer therapies and neurodegenerative disease research.

As analytical technologies advance, the detection limits for nitroso group degradation products have significantly improved, enabling more accurate studies of this compound's metabolic fate. These advancements respond to the scientific community's growing emphasis on ADME (Absorption, Distribution, Metabolism, Excretion) profiling during early-stage drug development.

In conclusion, 7-Nitroso-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid represents a compelling case study in modern heterocyclic chemistry, bridging fundamental research and applied sciences. Its multifaceted applications continue to inspire investigations across disciplines, from mechanistic enzymology to smart material design, ensuring its relevance in evolving scientific paradigms.